N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromobenzamide

• IUPAC Name: 2-bromo-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14BrNOS2/c18-14-5-2-1-4-13(14)17(20)19-10-9-12-7-8-16(22-12)15-6-3-11-21-15/h1-8,11H,9-10H2,(H,19,20)
• InChI Key: FLGPVLIHEUAVSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(S2)C3=CC=CS3)Br
• Molecular Formula: C17H14BrNOS2
• Molecular Weight: 392.3 g/mol
• CAS No.: 2640972-20-7

Description

The compound “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-2-bromobenzamide” is a complex organic molecule. It contains a bithiophene unit, which is a type of aromatic compound that consists of two thiophene rings fused together. Bithiophene and its derivatives have been extensively studied for their potential applications in organic electronics.

Molecular Structure Analysis

The molecular structure of bithiophene-based compounds can be quite complex. The introduction of the bithiophene unit can result in high molecular weight and improved interchain interaction. The molecular structure of these compounds can greatly influence their physical and chemical properties.

Chemical Reactions Analysis

Bithiophene compounds can undergo various chemical reactions. For instance, they can be polymerized through Stille coupling reactions to form new conjugated polymers.

Physical And Chemical Properties Analysis

The physical and chemical properties of bithiophene-based compounds can vary widely depending on their specific structure and the nature of any substituents. For example, they can exhibit different melting points, molecular weights, and other properties.

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromobenzamide has been used in a variety of scientific research studies, including those related to drug design and development. It has also been used in studies of the structure and function of proteins, as well as in the study of enzyme mechanisms. Additionally, it has been used in the study of molecular recognition and in the development of new catalysts.

Mechanism of Action

Target of Action

Compounds based on the 2,2’-bithiophene core have been studied for their potential use as hole-transport materials (htms) for perovskite solar cells (pscs) .

Mode of Action

It’s known that 2,2’-bithiophene-based compounds can interact with their targets through π-π interactions . These interactions are crucial for the charge transport properties of these compounds.

Biochemical Pathways

It’s worth noting that the manipulation of biochemical pathways is a common strategy in the design of new small molecules for various applications .

Pharmacokinetics

The pharmacokinetic properties of similar bithiophene derivatives suggest high gi absorption and bbb permeability .

Result of Action

It’s known that 2,2’-bithiophene-based compounds can display a lower band gap and greater λ max in dimethylformamide solvent compared to other molecules . This suggests that they may have unique photophysical properties.

Action Environment

It’s known that environmental factors can significantly impact the performance of organic electronic devices .

Advantages and Limitations for Lab Experiments

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromobenzamide is a versatile compound with a wide range of applications. It is relatively easy to synthesize, and it is relatively stable at room temperature. Additionally, it is soluble in many organic solvents, making it easy to use in laboratory experiments. However, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

In the future, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromobenzamide may be used to develop new drugs or treatments. Additionally, it could be used in the study of enzyme mechanisms and in the development of new catalysts. Furthermore, it could be used to study the structure and function of proteins, as well as to study molecular recognition. Finally, it could be used to develop new materials for use in laboratory experiments.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromobenzamide can be synthesized in a two-step reaction. First, 2-bromobenzamide is reacted with 2,2'-bithiophene-5-yl-ethyl bromide in the presence of sodium hydroxide. This reaction yields this compound.